Cas no 2140889-62-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate
• CAS No: 2140889-62-7
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 6362581
• PubChem ID: 165726332
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6515396
• 2140889-62-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate

• Inchi： 1S/C18H15NO4/c1-11-7-9-13(10-8-11)12(2)18(22)23-19-16(20)14-5-3-4-6-15(14)17(19)21/h3-10,12H,1-2H3
• InChI Key： XBHAJWOZQUXAJR-UHFFFAOYSA-N
• SMILES： O(C(C(C)C1C=CC(C)=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 309.10010796g/mol
• Monoisotopic Mass: 309.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate (CAS: 2140889-62-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate (CAS: 2140889-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key findings in recent literature is the compound's role as a potent inhibitor of specific enzymatic pathways. Researchers have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate exhibits high selectivity and affinity towards certain protein targets, making it a candidate for the treatment of inflammatory and autoimmune diseases. The compound's ability to modulate cellular signaling pathways has been elucidated through in vitro and in vivo studies, highlighting its therapeutic potential.

In addition to its pharmacological properties, advancements in the synthetic methodology for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate have been reported. Recent publications describe optimized synthetic routes that improve yield and purity, facilitating further research and potential scale-up for clinical applications. These developments are crucial for ensuring the compound's availability for preclinical and clinical studies.

Furthermore, structural-activity relationship (SAR) studies have provided deeper understanding of the molecular features that contribute to the compound's efficacy. Modifications to the isoindole-1,3-dione core and the 4-methylphenylpropanoate side chain have been explored to enhance bioavailability and reduce off-target effects. These findings are instrumental in guiding the design of next-generation derivatives with improved therapeutic profiles.

Despite these promising developments, challenges remain in the translation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate into clinical use. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through comprehensive preclinical evaluations. Ongoing research aims to overcome these hurdles, with several studies currently in the pipeline to assess the compound's safety and efficacy in animal models.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylphenyl)propanoate represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable subject for further investigation. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for future clinical trials and potential commercialization.